Tert-butyl 2-cyanoazetidine-1-carboxylate
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Overview
Description
Scientific Research Applications
- Tert-butyl 2-cyanoazetidine-1-carboxylate is a key intermediate for synthesizing Janus kinase 3 (JAK) inhibitors. JAKs play a crucial role in immune signaling pathways, making them valuable targets for immunosuppression and preventing transplant rejection .
- Researchers explore this compound’s potential in treating inflammatory disorders and autoimmune diseases. Its unique structure may modulate immune responses and mitigate inflammation .
- Tert-butyl 2-cyanoazetidine-1-carboxylate contributes to the synthesis of novel aminoglycoside compounds with antibacterial activity. These derivatives could combat bacterial infections .
- Bicyclic himbacine derivatives, derived from this compound, act as antagonists of protease-activated receptor-1 (PAR-1). They hold promise for secondary prevention of Acute Coronary Syndrome (ACS), myocardial infarction, thrombotic stroke, or peripheral arterial disease .
- Bicyclic azacyclobenzylamine derivatives, including pyridopyrimidines, can be prepared using tert-butyl 2-cyanoazetidine-1-carboxylate. These compounds may modulate PI3K activity, relevant for treating inflammatory disorders, immune-based conditions, and cancer .
- Beyond specific applications, tert-butyl 2-cyanoazetidine-1-carboxylate serves as a versatile building block. Researchers utilize it to synthesize various organic compounds, including amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones .
Immunosuppression and Transplant Rejection (JAK Inhibitors)
Inflammatory Disorders and Autoimmune Diseases
Antibacterial Agents (Aminoglycoside Derivatives)
Cardiovascular Health (PAR-1 Antagonists)
Phospho-inositol 3-Kinase (PI3K) Modulation
Structural Building Blocks for Organic Synthesis
Safety and Hazards
Tert-butyl 2-cyanoazetidine-1-carboxylate is classified as a dangerous substance. It is associated with several hazard statements, including H302, H312, H315, H318, H332, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), washing hands thoroughly after handling (P264), and using only outdoors or in a well-ventilated area (P271) .
properties
IUPAC Name |
tert-butyl 2-cyanoazetidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O2/c1-9(2,3)13-8(12)11-5-4-7(11)6-10/h7H,4-5H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUFVFANOTQZHBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC1C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 2-cyanoazetidine-1-carboxylate | |
CAS RN |
887588-82-1 |
Source
|
Record name | tert-butyl 2-cyanoazetidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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